Cas no 79642-51-6 (BENZENAMINE, N-CYCLOHEXYL-2-IODO-)
79642-51-6 structure
Product Name:BENZENAMINE, N-CYCLOHEXYL-2-IODO-
CAS No:79642-51-6
MF:C12H16IN
MW:301.166615486145
CID:3361312
PubChem ID:28977961
Update Time:2025-04-21
BENZENAMINE, N-CYCLOHEXYL-2-IODO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENAMINE, N-CYCLOHEXYL-2-IODO-
- DTXSID401305663
- N-Cyclohexyl-2-iodobenzenamine
- HS-7957
- N-Cyclohexyl-2-iodoaniline
- 79642-51-6
-
- Inchi: 1S/C12H16IN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
- InChI Key: GFYUQIVROJKLQF-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1NC1CCCCC1
Computed Properties
- Exact Mass: 301.03275Da
- Monoisotopic Mass: 301.03275Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 12Ų
BENZENAMINE, N-CYCLOHEXYL-2-IODO- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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